Cas no 919708-75-1 (1-(5-chloro-2-methoxybenzoyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(5-chloro-2-methoxybenzoyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 919708-75-1
• MF: C₂₀H₂₁ClN₂O₂S
• MW: 388.910942792892
• CID: 6441858
• Update Time: 2025-06-30

1-(5-chloro-2-methoxybenzoyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxybenzoyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• Methanone, (5-chloro-2-methoxyphenyl)[2-[[(2,5-dimethylphenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl]-

• Inchi： 1S/C20H21ClN2O2S/c1-13-4-5-14(2)15(10-13)12-26-20-22-8-9-23(20)19(24)17-11-16(21)6-7-18(17)25-3/h4-7,10-11H,8-9,12H2,1-3H3
• InChI Key： ZUEINFGMOPMZSF-UHFFFAOYSA-N
• SMILES： C(C1=CC(Cl)=CC=C1OC)(N1C(SCC2=CC(C)=CC=C2C)=NCC1)=O

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 550.6±60.0 °C(Predicted)
• pka: 1.23±0.60(Predicted)

Additional information on 1-(5-chloro-2-methoxybenzoyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Introduction to 1-(5-chloro-2-methoxybenzoyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 919708-75-1)

1-(5-chloro-2-methoxybenzoyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 919708-75-1, represents a unique structural motif that combines several pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular framework of this compound features a central imidazole ring, which is a common scaffold in many biologically active molecules. The imidazole ring is flanked by two distinct substituents: a 5-chloro-2-methoxybenzoyl group and a (2,5-dimethylphenyl)methylsulfanyl group. These substituents not only contribute to the compound's overall complexity but also provide multiple sites for interaction with biological targets.

The 5-chloro-2-methoxybenzoyl moiety is an aromatic group with electron-withdrawing and electron-donating effects that can modulate the electronic properties of the molecule. This group has been extensively studied in medicinal chemistry due to its ability to enhance binding affinity and selectivity when incorporated into drug molecules. The presence of the chlorine atom further increases the compound's lipophilicity, which can be advantageous for membrane permeability and oral bioavailability.

The second substituent, (2,5-dimethylphenyl)methylsulfanyl, introduces a bulky alkylsulfanyl group attached to a dimethyl-substituted benzene ring. This structural feature can influence both the solubility and binding interactions of the compound. The dimethyl groups on the benzene ring enhance hydrophobicity, while the sulfur atom provides a potential site for hydrogen bonding or coordination with biological targets.

In recent years, there has been growing interest in developing novel imidazole derivatives as therapeutic agents. Imidazole-based compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The unique combination of substituents in 1-(5-chloro-2-methoxybenzoyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole positions it as a potential lead compound for further pharmacological exploration.

One of the most compelling aspects of this compound is its potential to interact with multiple biological targets simultaneously. The presence of both aromatic and heterocyclic moieties allows for diverse binding interactions, which can be exploited to develop multitarget drugs. Such drugs have gained considerable attention due to their ability to modulate multiple pathways simultaneously, potentially leading to enhanced therapeutic efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the 5-chloro-2-methoxybenzoyl group typically involves chloromethylation or benzoylation reactions followed by nucleophilic substitution or condensation reactions. Similarly, the incorporation of the (2,5-dimethylphenyl)methylsulfanyl group often requires sulfonation or thioetherification techniques.

The structural complexity of 1-(5-chloro-2-methoxybenzoyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole presents both challenges and opportunities for drug development. While the synthesis may be demanding, the potential biological activity makes it a valuable scaffold for medicinal chemists. Advances in synthetic methodologies and computational chemistry have made it increasingly feasible to design and optimize such complex molecules.

In conclusion, 1-(5-chloro-2-methoxybenzoyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 919708-75-1) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements makes it an attractive candidate for further investigation in drug discovery programs aimed at developing novel therapeutic agents.